3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol

• CAS No.: 87993-19-9
• Molecular Formula: C6H15AsO2
• Molecular Weight: 194.10 g/mol
• IUPAC Name: 3-[2-hydroxyethyl(methyl)arsanyl]propan-1-ol
• InChI: InChI=1S/C6H15AsO2/c1-7(4-6-9)3-2-5-8/h8-9H,2-6H2,1H3
• InChI Key: MVQBYXDKQMAFCW-UHFFFAOYSA-N
• Canonical SMILES: C[As](CCCO)CCO

Description

3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol is an organoarsenic compound with a hydroxyl group and an arsenic atom bonded to a propanol chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol typically involves the reaction of 3-chloropropan-1-ol with methylarsine oxide in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism where the hydroxyl group of 3-chloropropan-1-ol is replaced by the methylarsine oxide group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The arsenic atom can be reduced to form different organoarsenic species.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like thionyl chloride or phosphorus tribromide can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 3-[(2-Hydroxyethyl)(methyl)arsanyl]propanal.

Reduction: Formation of various reduced organoarsenic compounds.

Substitution: Formation of 3-[(2-Hydroxyethyl)(methyl)arsanyl]propyl derivatives.

Scientific Research Applications

3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other organoarsenic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol involves its interaction with molecular targets such as enzymes and proteins. The hydroxyl group can form hydrogen bonds, while the arsenic atom can interact with thiol groups in proteins, potentially inhibiting their function. These interactions can affect various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 3-[(2-Hydroxyethyl)(methyl)arsanyl]butan-1-ol
• 3-[(2-Hydroxyethyl)(methyl)arsanyl]pentan-1-ol
• 3-[(2-Hydroxyethyl)(methyl)arsanyl]hexan-1-ol

Uniqueness

3-[(2-Hydroxyethyl)(methyl)arsanyl]propan-1-ol is unique due to its specific molecular structure, which imparts distinct chemical and biological properties